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Compound of Interest

Ethyl L-phenylalaninate
Compound Name:
hydrochloride

Cat. No.: B554976

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of active pharmaceutical ingredients and their intermediates
is fundamental. Ethyl L-phenylalaninate hydrochloride, a derivative of the essential amino
acid L-phenylalanine, serves as a crucial building block in peptide synthesis and various
pharmaceutical applications.[1] This technical guide provides a comprehensive overview of its
physical properties, presented for clarity and practical application in a laboratory and
development setting.

Core Physical and Chemical Characteristics

Ethyl L-phenylalaninate hydrochloride is identified by the CAS Number 3182-93-2.[1][2][3][4]
[516][71[8][9][10] It has a molecular formula of C11H16CINO2 and a molecular weight of
approximately 229.7 g/mol .[3][4][7][8][11] The compound is also known by several synonyms,
including L-Phenylalanine ethyl ester hydrochloride, H-L-Phe-OEt-HCI, and Phe-OEt HCI.[1][2]

[3]

Tabulated Physical Properties

The quantitative physical properties of Ethyl L-phenylalaninate hydrochloride are
summarized in the table below for ease of reference and comparison.
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Property Value Source(s)
White to pale cream or pale
blue powder, crystalline
Appearance : (1123151617118l
powder, crystals, or fine
needle-like crystalline solid.
Melting Point 150-160 °C [1]
154-157 °C [8]
155-156 °C [2][3][9][10]
157-158 °C [5]
126-127 °C [6]
Boiling Point 281.3 °C at 760 mmHg [2][6]
Flash Point 140.3 °C [2][6]
Solubility Soluble in methanol and water.  [2][3][6]

Optical Rotation

[a]?°/D: -8 £ 1° (c=2 in H20)

[1]

[a]2°/D: +32.2° to +35.2° (c=2
in C2HsOH)

[8]

[0]29/D: -7.8° (c=2 in H20)

[110]

[a]2/D: +33.7° (c=2 in
C2Hs0H)

[3][6]

Water Content

<1% (Karl Fischer Titration)

[7]

Hygroscopicity

Hygroscopic

[2](3]

Storage

Store at room temperature or
between 0-8 °C, in a dark, dry,

and tightly sealed container.

[11(2](31[5]06]

Experimental Protocols
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Detailed experimental protocols for the determination of the physical properties listed above
are based on standard laboratory techniques. While the cited sources do not provide
exhaustive step-by-step procedures for each measurement, the general methodologies are
well-established in the field of chemistry.

e Melting Point Determination: Typically determined using a melting point apparatus where a
small sample is heated at a controlled rate. The range is recorded from the temperature at
which the first drop of liquid appears to the temperature at which the entire sample is liquid.

» Boiling and Flash Point Determination: These are standard methods that involve heating the
substance under controlled conditions to determine the temperature of vaporization and the
temperature at which the vapor can be ignited, respectively.

e Solubility Assessment: This involves adding a specified amount of the solute to a known
volume of the solvent at a given temperature and observing the extent of dissolution.

o Optical Rotation Measurement: Measured using a polarimeter. A solution of the compound
with a known concentration is prepared, and the angle of rotation of plane-polarized light
passing through the solution is measured. The specific rotation is then calculated based on
the observed rotation, path length, and concentration.

o Water Content Analysis: The Karl Fischer titration method is a standard technique for
quantifying the amount of water in a sample.[7]

Synthesis Workflow

The synthesis of Ethyl L-phenylalaninate hydrochloride from L-phenylalanine is a common
procedure in organic chemistry. The following diagram illustrates a typical workflow for this
synthesis.
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Reactants

L-phenylalanine Anhydrous Ethanol Trimethylchlorosilane (TMSCI)

Reaction

Dissolve L-phenylalanine
in ethanol

\ 4

Slowly add TMSCI at
room temperature

Heat reaction mixture
at 80 °C

Work-up and Isolation

Cool to room temperature

Y

Concentrate under
reduced pressure

\ 4

Dissolve residue in ether

Y

Filter the resulting slurry

\ 4

Wash solid with ether

\

Dry solid under
high vacuum

Final Rroduct

Ethyl L-phenylalaninate
hydrochloride

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Ethyl L-phenylalaninate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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